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Compound of Interest

Compound Name: 3,6-diiodo-9H-carbazole

Cat. No.: B1661987 Get Quote

An In-Depth Technical Guide to 3,6-diiodo-9H-
carbazole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, and applications of 3,6-diiodo-9H-carbazole. This versatile heterocyclic

compound serves as a crucial building block in medicinal chemistry and materials science,

offering a scaffold for the development of novel therapeutic agents and advanced organic

electronic materials.[1]

Core Physical and Chemical Properties
3,6-diiodo-9H-carbazole is typically a white to pale-yellow solid.[2][3][4][5] Its robust chemical

nature is indicated by a high melting point and a predicted high boiling point.[2][4] The

presence of two iodine atoms on the carbazole core makes it an excellent precursor for various

cross-coupling reactions.[1][4]
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Property Value Source

Molecular Formula C₁₂H₇I₂N [2][6][7]

Molecular Weight 419.00 g/mol [2][5][7]

Melting Point 205.0 to 209.0 °C [2][6]

Boiling Point (Predicted) 498.3 ± 25.0 °C at 760 mmHg [2][4][6]

Density (Predicted) 2.326 ± 0.06 g/cm³ [2]

Appearance
Powder to crystal; White to off-

white solid
[2][5]

Purity Typically ≥95% [6]

Storage Temperature
Room Temperature, Keep in a

dark, dry place
[2]

IUPAC Name 3,6-diiodo-9H-carbazole [6][7]

InChI Key
PECAOKZHORDWAI-

UHFFFAOYSA-N
[6][7]

Spectroscopic and Structural Data
Spectroscopic Analysis
The structural identity of 3,6-diiodo-9H-carbazole is confirmed through nuclear magnetic

resonance (NMR) spectroscopy.

Spectroscopic Data Values

¹H NMR (300 MHz, CDCl₃, δ)

8.33 (d, J = 1.6 Hz, 2H), 8.15 (s, 1H), 7.70-7.60

(dd, J = 8.8 Hz, 1.6 Hz, 2H), 7.23-7.20 (d, J =

8.4 Hz, 2H)[2][3]

¹³C NMR (75 MHz, CDCl₃, δ) 138.4, 134.7, 129.2, 123.4, 112.6, 82.4[3]

Crystal Structure and Molecular Geometry
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Single-crystal X-ray diffraction studies have revealed that 3,6-diiodo-9H-carbazole crystallizes

in an orthorhombic system.[8] The tricyclic aromatic ring system is nearly planar.[8][9][10] The

iodine atoms are slightly out of the plane of their respective benzene rings.[8][9][10] No

classical hydrogen bonds are observed in its crystal structure.[8][9]

Crystal Data Parameter Value

Crystal System Orthorhombic[8]

Space Group Pbca[8]

a 11.8823 (14) Å[8]

b 7.8835 (9) Å[8]

c 24.835 (3) Å[8]

V 2326.4 (5) Å³[8]

Z 8[8]

Experimental Protocols: Synthesis
The primary route for synthesizing 3,6-diiodo-9H-carbazole is through the direct electrophilic

iodination of a carbazole core.[1]

Synthesis of 3,6-diiodo-9H-carbazole from Carbazole
This protocol outlines a high-yield synthesis via Tucker iodination.[3]

Materials:

9H-Carbazole

Acetic Acid

Potassium Iodide (KI)

Potassium Iodate (KIO₃)

Methanol
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Water

Reaction flask with magnetic stirring and reflux condenser

Procedure:

Dissolve 9H-carbazole (e.g., 5.00 g, 30.43 mmol) in acetic acid (85 mL) in a reaction flask.[3]

Add potassium iodide (6.67 g, 40.17 mmol) to the solution and stir.[3]

Slowly add potassium iodate (9.77 g, 45.65 mmol) to the mixture.[3]

Heat the reaction mixture to reflux and maintain for 10 minutes.[1][3]

Cool the mixture to room temperature, which will cause a precipitate to form.[1][3]

Collect the solid product by filtration.[1]

Wash the collected solid sequentially with acetic acid (50 mL), methanol, and water.[1][2][3]

Dry the resulting pale-yellow powder to yield 3,6-diiodo-9H-carbazole. A yield of

approximately 96% can be expected.[3]
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Caption: Synthesis workflow for 3,6-diiodo-9H-carbazole.
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Chemical Reactivity and Applications
Versatile Chemical Intermediate
3,6-diiodo-9H-carbazole is a highly valuable intermediate in organic synthesis. The iodine

substituents at the 3 and 6 positions are excellent leaving groups, making the molecule

amenable to various metal-catalyzed cross-coupling reactions such as Suzuki and

Sonogashira couplings.[1] This reactivity allows for the introduction of a wide array of functional

groups, leading to the synthesis of complex carbazole derivatives.[1] Furthermore, the nitrogen

atom of the carbazole ring can be readily functionalized, for instance, through N-alkylation.[1]

Functionalization Reactions

Derivative Classes

3,6-diiodo-9H-carbazole

N-Alkylation
(e.g., R-X, Base)

Metal-Catalyzed
Cross-Coupling

(e.g., Suzuki, Sonogashira)

9-Alkyl-3,6-diiodo-
carbazoles

3,6-Diaryl/Alkenyl/Alkynyl-
carbazoles

Click to download full resolution via product page

Caption: Derivatization pathways of 3,6-diiodo-9H-carbazole.

Applications in Drug Development and Materials
Science
Carbazole and its derivatives are a significant class of nitrogen-containing heterocyclic

compounds known for their wide range of biological activities, including antibacterial, antitumor,

and anti-inflammatory properties.[1] Specifically, 3,6-diiodo-9H-carbazole has demonstrated

notable antibacterial activity against Bacillus subtilis, showing stronger effects than the

reference drug amoxicillin in one study.[3]
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In the field of materials science, derivatives of 3,6-diiodo-9H-carbazole are instrumental in the

development of advanced organic electronic materials.[1] They serve as key components in

organic light-emitting diodes (OLEDs) and dye-sensitized solar cells (DSSCs), where the

carbazole core functions as an excellent hole-transporting and electroluminescent unit.[1][8]

Safety and Handling
3,6-diiodo-9H-carbazole is classified as a substance that may cause skin, eye, and respiratory

irritation.[11] Standard laboratory safety protocols should be followed when handling this

compound. This includes the use of personal protective equipment such as gloves, safety

glasses, and a lab coat.[11] Work should be conducted in a well-ventilated area or under a

fume hood.[11]

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.[11]

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.[11]

H335: May cause respiratory irritation.[11]

Precautionary Statements:

P261: Avoid breathing dust/fumes.[11]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Synthetic_Routes_to_3_6_Diiodo_9H_carbazole_and_Its_Derivatives.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB62605900_EN.htm
https://lmaleidykla.lt/ojs/index.php/chemija/article/download/4170/3133?inline=1
https://lmaleidykla.lt/ojs/index.php/chemija/article/download/4170/3133?inline=1
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-3-6-diiodo-9h-carbazole-properties-research-applications-iu
https://file.medchemexpress.eu/batch_PDF/HY-W022224/3-6-Diiodo-9H-carbazole-COA-502451-MedChemExpress.pdf
https://cymitquimica.com/products/IN-DA0038MV/36-diiodo-9h-carbazole/
https://pubchem.ncbi.nlm.nih.gov/compound/3_6-Diiodo-9H-carbazole
https://pubchem.ncbi.nlm.nih.gov/compound/3_6-Diiodo-9H-carbazole
https://pmc.ncbi.nlm.nih.gov/articles/PMC3344172/
https://pubmed.ncbi.nlm.nih.gov/22606175/
https://www.researchgate.net/publication/224980140_36-Diiodo-9H-carbazole
https://store.apolloscientific.co.uk/storage/msds/OR54455_msds.pdf
https://www.benchchem.com/product/b1661987#physical-and-chemical-properties-of-3-6-diiodo-9h-carbazole
https://www.benchchem.com/product/b1661987#physical-and-chemical-properties-of-3-6-diiodo-9h-carbazole
https://www.benchchem.com/product/b1661987#physical-and-chemical-properties-of-3-6-diiodo-9h-carbazole
https://www.benchchem.com/product/b1661987#physical-and-chemical-properties-of-3-6-diiodo-9h-carbazole
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1661987?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1661987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1661987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

